Cas no 10520-98-6 ((E)-N-(benzenesulfonyl)benzenecarboimidothioic acid)
10520-98-6 structure
Product Name:(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
CAS No:10520-98-6
MF:C13H11NO2S2
MW:277.36194062233
CID:225687
PubChem ID:766158
Update Time:2025-04-19
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarbothioamide,N-(phenylsulfonyl)-
- N-(benzenesulfonyl)benzenecarbothioamide
- AC1LG6YY
- Benzolsulfonylthiobenzamid
- F0898-0127
- HMS2780H21
- N-benzenesulfonyl-thiobenzamide
- N-Benzolsulfonyl-thiobenzamid
- N-Phenylsulfonyl-thiobenzamid
- NSC144072
- Oprea1_633245
- Thiobenzoesaeure-benzolsulfonylamid
- (E)-N-(benzenesulfonyl)benzenecarboimidothioic acid
- (E)-N-(phenylsulfonyl)benzimidothioic acid
- N-(phenylsulfonyl)benzenecarbothioamide
- SMR000473156
- AKOS003608960
- DTXSID40354195
- CHEMBL1725647
- SR-01000394448
- NSC-144072
- EU-0067502
- AKOS001574351
- MLS001143321
- SR-01000394448-1
- 10520-98-6
-
- Inchi: 1S/C13H11NO2S2/c15-18(16,12-9-5-2-6-10-12)14-13(17)11-7-3-1-4-8-11/h1-10H,(H,14,17)
- InChI Key: NHRGJCJTJXYGDA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(NC(C1C=CC=CC=1)=S)(=O)=O
Computed Properties
- Exact Mass: 277.02323
- Monoisotopic Mass: 277.02312094g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 86.6Ų
Experimental Properties
- PSA: 46.17
- LogP: 3.81230
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0898-0127-2μmol |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-5μmol |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-10μmol |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-20μmol |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-1mg |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-2mg |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-3mg |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-4mg |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-5mg |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0898-0127-10mg |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid |
10520-98-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(E)-N-(benzenesulfonyl)benzenecarboimidothioic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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